3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid

• IUPAC Name: 3-[[4-(cyclopropylamino)quinazolin-2-yl]amino]benzoic acid
• InChI: InChI=1S/C18H16N4O2/c23-17(24)11-4-3-5-13(10-11)20-18-21-15-7-2-1-6-14(15)16(22-18)19-12-8-9-12/h1-7,10,12H,8-9H2,(H,23,24)(H2,19,20,21,22)
• InChI Key: GBYOMUKGUVXFIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC(=NC3=CC=CC=C32)NC4=CC=CC(=C4)C(=O)O
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid, also known as CPQABA, is a chemical compound that has been studied extensively for its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives and has been shown to possess a range of biological activities. In

Scientific Research Applications

3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition to its anticancer properties, 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid has also been shown to possess anti-inflammatory, antioxidant, and antimicrobial activities.

Mechanism of Action

The exact mechanism of action of 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid is not fully understood, but it is believed to work through multiple pathways. One proposed mechanism is that 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid inhibits the activity of certain enzymes involved in cell proliferation and survival, leading to the induction of apoptosis. Additionally, 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid has been shown to modulate the expression of various genes involved in cancer progression and inflammation.
Biochemical and Physiological Effects:
3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid has been shown to have a range of biochemical and physiological effects. In cancer cells, 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid induces apoptosis and inhibits cell proliferation. In addition, 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid has been shown to possess anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid in lab experiments is its relatively low toxicity compared to other anticancer agents. However, one limitation is that 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid's potential as a treatment for other diseases such as Alzheimer's and Parkinson's. Additionally, more studies are needed to fully understand the mechanism of action of 3-{[4-(cyclopropylamino)-2-quinazolinyl]amino}benzoic acid and its potential as a therapeutic agent.